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- InChI:
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InChI=1S/C10H13N5O5/c11-7-4-8(14-10(19)13-7)15(2-12-4)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m1/s1
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Crotonoside is a guanosine analog originally isolated from C. tiglium that has diverse biological activities. It is cytotoxic to P338, L5178Y, Sp2/O, HL-60, and Raji cells in vitro (EC50s = 21, 370, 120, 70, and 400 μM, respectively). Crotonoside (48 mg/kg per day for 12 days) reduces tumor growth by 60% in S-180 sarcoma and Ehrlich carcinoma solid tumor mouse models. It has been used as an internal standard for the semi-quantitative analysis and comparison of RNA metabolites in MCF-7 breast cancer cells and MCF-10A mammary epithelial cells. Crotonoside decreases the force and rate of contraction in isolated guinea pig atria (EC50s = 2.8 and 17.8 μM, respectively) and reduces carotid blood pressure in anesthetized cats when administered intravenously at a dose of 0.5 μmol/kg.
Crotonoside, or isoguanosine, is a naturally occurring active isomer of guanosine that is found...